4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide

• IUPAC Name: 4-fluoro-N-[4-(4-nitrophenyl)piperazine-1-carbothioyl]benzamide
• InChI: InChI=1S/C18H17FN4O3S/c19-14-3-1-13(2-4-14)17(24)20-18(27)22-11-9-21(10-12-22)15-5-7-16(8-6-15)23(25)26/h1-8H,9-12H2,(H,20,24,27)
• InChI Key: ZKDWJLGSYKOOJD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=S)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN4O3S
• Molecular Weight: 388.4 g/mol

Description

4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. This compound belongs to the class of thiosemicarbazones, which are known for their various biological activities such as antiviral, anticancer, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide is not fully understood. However, it has been suggested that the compound may exert its biological activity by inhibiting the activity of certain enzymes or proteins involved in cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide can induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by causing cell cycle arrest. In addition, the compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide in lab experiments is its potent biological activity, which allows for the testing of its efficacy in the treatment of various diseases. However, one limitation is the potential toxicity of the compound, which may require careful handling and testing procedures.

Future Directions

Future research on 4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide may focus on its potential use in combination with other drugs or therapies for the treatment of cancer and viral infections. Additionally, further studies may investigate the compound's mechanism of action and potential use in the treatment of Alzheimer's disease.

Scientific Research Applications

4-fluoro-N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}benzamide has been studied for its potential use in the treatment of various diseases such as cancer, viral infections, and Alzheimer's disease. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been shown to have antiviral activity against herpes simplex virus type 1 and 2.